Cas no 16966-07-7 (Z-Thr(Tbu)-Oh.Dcha)

• Product Name: Z-Thr(Tbu)-Oh.Dcha
• CAS No: 16966-07-7
• MF: C₂₈H₄₆N₂O₅
• MW: 490.675248622894
• MDL: MFCD00077043
• CID: 50623
• PubChem ID: 15601090
• Update Time: 2025-04-18

Z-Thr(Tbu)-Oh.Dcha Chemical and Physical Properties

Names and Identifiers

• Dicyclohexylamine (2S,3R)-2-(((benzyloxy)carbonyl)amino)-3-(tert-butoxy)butanoate
• Z-thr(tbu)-OH DCHA
• N-Benzyloxycarbonyl-O-tert-butyl-L-threonine dicyclohexylamine
• Z-Thr(tBu)-OH.DCHA
• Cbz-Thr(tBu)-OH·DCHA
• N-cyclohexylcyclohexanamine,(2S,3R)-3-[(2-methylpropan-2-yl)oxy]-2-(phenylmethoxycarbonylamino)butanoic acid
• Z-L-Thr(tBu)-OH*DCHA
• Z-Thr(tBu)-OH · DCHA
• Z-Thr(tBu)-OH�DCHA
• (L)-(1S,2R)-N-(benzyloxycarbonyl)-O-tert-butylthreonine dicyclohexylamine salt
• Cbz-O-tert-butyl-L-threonine dicyclohexylamine
• O-(1,1-Dimethylethyl)-N-[(phenylmethoxy)carbonyl]-L-theronine
• Z-Thr(But)-OH*DCHA
• Z-Thr(tBu)-OH (dicyclohexylammonium) salt
• Z-Thr(t-Bu)OH dicyclohexylamine salt
• Z-Thr(tBu)-OH-dicyclohexylamine
• Z-Thr(Tbu)-Ohcha
• Z-Thr(tBu)-OH•CBZ-THR(TBU)-OH.DCHA
• Z-L-THR(TBU)-OH DCHA
• Z-DL-THR(TBU)-OH,DCHA
• Cbz-L-Thr(tBu)-OH·DCHA
• Cbz-DL-Thr(tBu)-OH DCHA
• Z-THR(TBU)-OH DCHA SALT
• Z-THREONINE(TBU)-OH DCHA
• Cbz-O-tert-butyl-L-threonine DCHA
• PubChem18369
• Z-Thr(tBu)-OH?CHA
• Cbz-Thr(tBu)-OH.DCHA
• Z-DL-Thr(tBu)-OH.DCHA
• N-Benzyloxycarbonyl-O-tert-butyl-L-t
• MFCD00077043
• 16966-07-7
• DTXSID60937661
• DS-16488
• N-Z-O-tert-butyl-L-threonine (dicyclohexylammonium) salt
• Dicyclohexylamine(2S,3R)-2-(((benzyloxy)carbonyl)amino)-3-(tert-butoxy)butanoate
• EINECS 241-040-0
• 2-(benzyloxycarbonylamino)-3-tert-butoxy-butanoic acid; N-cyclohexylcyclohexanamine;O-(tert-butyl)-N-Cbz-L-threonine Dicyclohexylamine Salt
• AKOS015892646
• A811131
• N-[(Benzyloxy)(hydroxy)methylidene]-O-tert-butylthreonine--N-cyclohexylcyclohexanamine (1/1)
• N-((Benzyloxy)carbonyl)-O-(tert-butyl)-L-threonine dicyclohexylammonium salt
• dicyclohexylamine (2S,3R)-2-(benzyloxycarbonylamino)-3-tert-butoxybutanoate
• N-alpha-BenZyloxycarbonyl-O-t-butyl-L-threonine dicyclohexylamine (CbZ-L-Thr(tBu)-OH.DCHA)
• AC-13674
• SCHEMBL16055126
• N-cyclohexylcyclohexanamine;(2S,3R)-3-[(2-methylpropan-2-yl)oxy]-2-(phenylmethoxycarbonylamino)butanoic acid
• N-Benzyloxycarbonyl-O-tert-butyl-L-threonine, compound with dicyclohexylamine
• O-(tert-Butyl)-N-Cbz-L-threonine Dicyclohexylamine Salt
• AC2233
• CS-W007137
• Z-Thr(Tbu)-Oh.Dcha

• MDL： MFCD00077043
• Inchi： 1S/C16H23NO5.C12H23N/c1-11(22-16(2,3)4)13(14(18)19)17-15(20)21-10-12-8-6-5-7-9-12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5-9,11,13H,10H2,1-4H3,(H,17,20)(H,18,19);11-13H,1-10H2/t11-,13+;/m1./s1
• InChI Key： STGGZKHUOOUVBV-YLAFAASESA-N
• SMILES： O([C@H](C)[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 490.34100
• Monoisotopic Mass: 490.34067257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9

Experimental Properties

• Color/Form: No data available
• Melting Point: 143-147 ºC
• Boiling Point: 636.3℃ at 760 mmHg
• Flash Point: No data available
• PSA: 96.89000
• LogP: 6.59280
• Vapor Pressure: No data available

Z-Thr(Tbu)-Oh.Dcha Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S39
• Hazardous Material Identification：
• Risk Phrases：R36
• Storage Condition：Store at -20°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides